beta-Cembrenediol
beta-Cembrenediol
Tumor promotion inhibitor. Inhibits the early antigen of the Epstein-Bar virus.
β-Cembrenediol (β-CBT) is a natural product from tobacco plants that is found in cigarette smoke condensate. β-CBT inhibits induction of the early antigen of Epstein-Barr virus (EA-EBV) by 12-O-tetradecanoylphorbol-13-acetate (TPA) in vitro (IC50 = 21.9 μM). It inhibits tumor promoting effects of TPA on 7,12-demethylbenz[a]anthracene-induced papilloma formation in vivo. β-CBT is also released into soil by flue-cured tobacco plants and exerts autotoxicity as well as phytotoxic activity against L. sativa seedlings.
β-Cembrenediol (β-CBT) is a natural product from tobacco plants that is found in cigarette smoke condensate. β-CBT inhibits induction of the early antigen of Epstein-Barr virus (EA-EBV) by 12-O-tetradecanoylphorbol-13-acetate (TPA) in vitro (IC50 = 21.9 μM). It inhibits tumor promoting effects of TPA on 7,12-demethylbenz[a]anthracene-induced papilloma formation in vivo. β-CBT is also released into soil by flue-cured tobacco plants and exerts autotoxicity as well as phytotoxic activity against L. sativa seedlings.
Brand Name:
Vulcanchem
CAS No.:
57605-81-9
VCID:
VC21229428
InChI:
InChI=1S/C20H34O2/c1-15(2)18-10-9-16(3)7-6-8-17(4)13-19(21)14-20(5,22)12-11-18/h7,11-13,15,18-19,21-22H,6,8-10,14H2,1-5H3
SMILES:
CC1=CCCC(=CC(CC(C=CC(CC1)C(C)C)(C)O)O)C
Molecular Formula:
C20H34O2
Molecular Weight:
306.5 g/mol
beta-Cembrenediol
CAS No.: 57605-81-9
Cat. No.: VC21229428
Molecular Formula: C20H34O2
Molecular Weight: 306.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tumor promotion inhibitor. Inhibits the early antigen of the Epstein-Bar virus. β-Cembrenediol (β-CBT) is a natural product from tobacco plants that is found in cigarette smoke condensate. β-CBT inhibits induction of the early antigen of Epstein-Barr virus (EA-EBV) by 12-O-tetradecanoylphorbol-13-acetate (TPA) in vitro (IC50 = 21.9 μM). It inhibits tumor promoting effects of TPA on 7,12-demethylbenz[a]anthracene-induced papilloma formation in vivo. β-CBT is also released into soil by flue-cured tobacco plants and exerts autotoxicity as well as phytotoxic activity against L. sativa seedlings. |
|---|---|
| CAS No. | 57605-81-9 |
| Molecular Formula | C20H34O2 |
| Molecular Weight | 306.5 g/mol |
| IUPAC Name | 1,5,9-trimethyl-12-propan-2-ylcyclotetradeca-4,8,13-triene-1,3-diol |
| Standard InChI | InChI=1S/C20H34O2/c1-15(2)18-10-9-16(3)7-6-8-17(4)13-19(21)14-20(5,22)12-11-18/h7,11-13,15,18-19,21-22H,6,8-10,14H2,1-5H3 |
| Standard InChI Key | RIVKDDXPCFBMOV-UHFFFAOYSA-N |
| Isomeric SMILES | C/C/1=C/CC/C(=C\[C@@H](C[C@@](/C=C\[C@@H](CC1)C(C)C)(C)O)O)/C |
| SMILES | CC1=CCCC(=CC(CC(C=CC(CC1)C(C)C)(C)O)O)C |
| Canonical SMILES | CC1=CCCC(=CC(CC(C=CC(CC1)C(C)C)(C)O)O)C |
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